![molecular formula C16H19FN4O4 B2794423 N-(2-((2-(4-fluorophenoxy)ethyl)amino)-2-oxoethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide CAS No. 1351597-29-9](/img/structure/B2794423.png)
N-(2-((2-(4-fluorophenoxy)ethyl)amino)-2-oxoethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-((2-(4-fluorophenoxy)ethyl)amino)-2-oxoethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H19FN4O4 and its molecular weight is 350.35. The purity is usually 95%.
BenchChem offers high-quality N-(2-((2-(4-fluorophenoxy)ethyl)amino)-2-oxoethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-((2-(4-fluorophenoxy)ethyl)amino)-2-oxoethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Researchers have synthesized novel derivatives of this compound, such as 8-amino-3-[2-(4-fluorophenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione . These derivatives were evaluated for their anticonvulsant activity. Understanding the structure-activity relationship of these compounds can provide insights into potential treatments for epilepsy and related disorders.
- The introduction of fluorine atoms into lead structures is a common modification in drug discovery. Fluorine-containing compounds often exhibit improved properties, including enhanced bioavailability and metabolic stability .
- In the context of radiotherapy, researchers have explored the synthesis of F-18-substituted pyridines. These compounds serve as potential imaging agents for various biological applications, including cancer diagnosis and monitoring .
- The compound 2-amino-3-methylpyridine (a precursor) has been used to synthesize fluorine-containing pyridine aldoximes. These aldoximes may have applications in treating organophosphorus nerve-agent poisoning .
- Incorporating fluorine atoms into lead structures has led to the development of fluorinated agrochemicals. Many commercialized agricultural active ingredients contain fluorine-containing substituents on aryl rings .
- Fluorinated chemicals are of interest due to their improved properties, such as increased resistance to degradation and enhanced efficacy .
- Approximately 10% of pharmaceuticals currently in use contain fluorine atoms. Researchers continue to discover and develop fluorinated medicinal candidates .
Anticonvulsant Activity
Radiotherapy Imaging Agents
Organophosphorus Nerve-Agent Poisoning Treatment
Agricultural and Agrochemical Research
Medicinal Chemistry
properties
IUPAC Name |
N-[2-[2-(4-fluorophenoxy)ethylamino]-2-oxoethyl]-3-methoxy-1-methylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19FN4O4/c1-21-10-13(16(20-21)24-2)15(23)19-9-14(22)18-7-8-25-12-5-3-11(17)4-6-12/h3-6,10H,7-9H2,1-2H3,(H,18,22)(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUXBXXFPCBUTMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)OC)C(=O)NCC(=O)NCCOC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19FN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-((2-(4-fluorophenoxy)ethyl)amino)-2-oxoethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.